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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977

Get Quote

For researchers, scientists, and drug development professionals utilizing GSK-5959, a potent

and selective BRPF1 bromodomain inhibitor, proper preparation of a stock solution is the

critical first step for accurate and reproducible experimental results.[1] This guide provides a

comprehensive question-and-answer-style resource for preparing, storing, and troubleshooting

GSK-5959 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of GSK-5959 that I should be aware of?

A1: Understanding the fundamental properties of GSK-5959 is essential for accurate solution

preparation. Key details are summarized in the table below.

Q2: Which solvent is recommended for dissolving GSK-5959?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing GSK-5959 stock

solutions.[2][3][4][5] The compound is soluble in DMSO, with some suppliers noting that

sonication or warming may be necessary to achieve higher concentrations.[2][6] It has limited

solubility in ethanol and is considered insoluble in water.[4][5] For cellular assays, it is crucial to

use high-purity, anhydrous DMSO to minimize cytotoxicity.
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Q3: How do I calculate the amount of solvent needed to prepare a stock solution of a specific

concentration?

A3: To calculate the required volume of solvent, you will use the following formula:

Volume (L) = Mass of GSK-5959 (g) / (Desired Concentration (mol/L) * Molecular Weight (

g/mol ))

For example, to prepare a 10 mM stock solution from 1 mg of GSK-5959 powder:

Convert mass to grams: 1 mg = 0.001 g

Convert concentration to Molarity: 10 mM = 0.01 M

Calculate the volume of DMSO needed: Volume (L) = 0.001 g / (0.01 mol/L * 394.47 g/mol )

= 0.0002535 L = 253.5 µL

Several suppliers provide online calculators or pre-calculated tables to simplify this process.[2]

Q4: What is the recommended storage procedure for the GSK-5959 stock solution?

A4: Once prepared, the GSK-5959 stock solution should be aliquoted into smaller, single-use

volumes to prevent repeated freeze-thaw cycles.[2][4] These aliquots should be stored at -20°C

for short-to-medium-term storage (up to 1 year) or at -80°C for long-term storage (up to 2

years).[2] The solid powder form of GSK-5959 is typically stable for up to 3 years when stored

at -20°C.[2]

Troubleshooting Guide
Problem 1: GSK-5959 powder is not fully dissolving in DMSO at room temperature.

Solution 1: Gentle Warming. Warm the solution briefly at a temperature up to 45°C to aid

dissolution.[6] Avoid excessive heat, which could degrade the compound.

Solution 2: Sonication. Use a sonicator bath to apply ultrasonic energy, which can help break

up any clumps and facilitate dissolution.[6]
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Solution 3: Use Fresh DMSO. DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. The presence of water can significantly decrease the solubility of GSK-5959.[4]

Always use fresh, anhydrous DMSO from a newly opened bottle.

Problem 2: The prepared stock solution appears cloudy or has precipitates after a freeze-thaw

cycle.

Cause: This may indicate that the compound has come out of solution. This can happen if

the storage concentration is too high or if the solution was not fully dissolved initially.

Solution: Before use, bring the aliquot to room temperature and vortex it thoroughly. If

precipitates remain, you may need to gently warm or sonicate the solution again as

described above. To prevent this, ensure the compound is fully dissolved before the initial

freezing and consider preparing a slightly lower concentration stock solution.

Data Presentation
Property Value Source(s)

Molecular Weight 394.47 g/mol [2][4]

Chemical Formula C₂₂H₂₆N₄O₃ [2][3]

CAS Number 901245-65-6 [2][3]

Appearance
Crystalline solid, Light yellow

to yellow
[2][3]

Purity ≥98% [3]

Solubility

DMSO
Up to 13 mg/mL (~32.96 mM)

with sonication/warming
[2]

Ethanol ~1 mg/mL [3]

Water Insoluble [4][5]

Storage (Solid) -20°C for up to 3 years [2]

Storage (Stock Solution)
-20°C for up to 1 year; -80°C

for up to 2 years
[2]
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Experimental Protocols
Detailed Protocol for Preparing a 10 mM GSK-5959
Stock Solution in DMSO

Preparation: Allow the vial of solid GSK-5959 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of GSK-5959 powder in a sterile

microcentrifuge tube. For example, weigh 1 mg.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO. For 1 mg of GSK-5959 to make a 10 mM solution, add 253.5 µL of

DMSO.

Dissolution: Vortex the tube for 1-2 minutes to dissolve the powder. If the compound does

not fully dissolve, sonicate the tube in a water bath for 5-10 minutes or warm it gently to 37°C

until the solution is clear.

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, light-

protected aliquots (e.g., 10-20 µL per tube).

Storage: Store the aliquots at -20°C or -80°C, protected from light.
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Caption: Workflow for GSK-5959 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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